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Compound of Interest

Compound Name: 2,3-Dibromosuccinic acid

Cat. No.: B1298867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical and physicochemical
properties of 2,3-dibromosuccinic acid. While specific experimental thermochemical data
such as enthalpy of formation, entropy, and heat capacity are not readily available in the
current body of scientific literature, this document consolidates available physical data, outlines
relevant experimental protocols for its synthesis, and explores its application in biochemical
research.

Physicochemical and Thermochemical Data

Quantitative data for 2,3-dibromosuccinic acid is summarized below. It is important to note
the absence of experimentally determined thermochemical values in publicly accessible
databases. The data presented primarily consists of physical properties.

Table 1: Physicochemical Properties of 2,3-Dibromosuccinic Acid Stereoisomers
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meso-2,3-Dibromosuccinic  (*)-2,3-Dibromosuccinic

Property . . .
Acid Acid (racemic)

Molecular Formula C4Ha4Br204 C4aHa4Br20a4

Molecular Weight 275.88 g/mol [1] 275.88 g/mol [2]

Melting Point 288-290 °C (decomposes)[3] 167 °C[2]

Water Solubility 20 g/L (at 17 °C)[4] Very soluble[2]
White to pale yellow-beige

Appearance Crystals[2]

powder|[3]

Note: Specific thermochemical data, including standard enthalpy of formation (AHf°), standard
molar entropy (S°), and heat capacity (Cp), for 2,3-dibromosuccinic acid are not well-
documented in the reviewed literature. The determination of these values would require
dedicated calorimetric studies.

Experimental Protocols

Detailed experimental methodologies are crucial for the synthesis and analysis of 2,3-
dibromosuccinic acid. Below are protocols for its synthesis and a general method for
determining thermochemical data.

Synthesis of meso-2,3-Dibromosuccinic Acid via
Bromination of Fumaric Acid

The synthesis of the meso isomer of 2,3-dibromosuccinic acid is achieved through the
electrophilic addition of bromine to fumaric acid. This reaction is stereospecific, with the anti-
addition of bromine to the trans-alkene (fumaric acid) yielding the meso product.

Materials:
e Fumaric acid
e Liquid bromine

o Deionized water
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¢ Round-bottom flask

o Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar

e Heating mantle

e |ce bath

o Bichner funnel and filter flask

2 N Hydrochloric acid (for recrystallization)
Procedure:

¢ In a round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic
stirrer, a suspension of fumaric acid in water is heated to boiling with stirring.[5]

 Liquid bromine is added dropwise to the boiling suspension. The rate of addition is controlled
to allow for the dissipation of the bromine color after each drop, indicating its consumption in
the reaction.[5] A slight excess of bromine should be present at the end of the addition.[5]

 After the addition is complete, the reaction mixture is cooled to room temperature and then
further cooled in an ice bath to induce crystallization of the product.[5]

e The crude product is collected by vacuum filtration using a Buichner funnel and washed with
cold water to remove unreacted bromine and hydrobromic acid.[6]

e The crude product can be purified by recrystallization from 2 N hydrochloric acid to yield
colorless crystals of meso-2,3-dibromosuccinic acid.[5] Using boiling water for
recrystallization should be avoided as it can lead to the elimination of HBr.[5]

General Protocol for a Calorimetric Determination of
Enthalpy of Reaction
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While specific calorimetric data for 2,3-dibromosuccinic acid is not available, the following

general protocol outlines how the enthalpy of a reaction, such as its dissolution or combustion,

could be determined.

Materials and Equipment:

A precise calorimeter (e.g., a bomb calorimeter for combustion or a solution calorimeter for
dissolution)

A sensitive thermometer or temperature probe
A known mass of 2,3-dibromosuccinic acid
A known volume of solvent (e.g., water for dissolution) or a combustible sample holder

An ignition source (for bomb calorimetry)

Procedure (Conceptual for Enthalpy of Dissolution):

A known mass of the solvent is placed in the calorimeter, and the system is allowed to reach
thermal equilibrium. The initial temperature (Tinitial) is recorded.

A precisely weighed sample of 2,3-dibromosuccinic acid is added to the solvent.

The mixture is stirred to ensure complete dissolution, and the temperature change is
monitored until a stable final temperature (Tfinal) is reached.

The heat absorbed or released by the solution (gsolution) is calculated using the formula:
gsolution = m x ¢ x AT where m is the total mass of the solution, c is the specific heat
capacity of the solution, and AT is the temperature change (Tfinal - Tinitial).

The enthalpy change of the reaction (AH) is then determined by the relation AH = -gsolution /
n, where n is the number of moles of the dissolved substance.

Visualizations: Reaction Pathways and Logical
Relationships
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Diagrams created using the DOT language provide clear visualizations of the chemical
transformations and applications of 2,3-dibromosuccinic acid.

Synthesis of 2,3-Dibromosuccinic Acid Stereoisomers

The stereochemical outcome of the bromination reaction is dependent on the stereochemistry

of the starting alkene.

Synthesis of 2,3-Dibromosuccinic Acid Stereoisomers

Reagent

Bromine (Br2)

Reaction Condition

(Fumaric Acid (trans)] [Maleic Acid (cis)]

Cr)-Z,?;—Dibromosuccinic Acid

meso-2,3-Dibromosuccinic Acid e
(racemic mixture)
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Caption: Stereospecific synthesis of 2,3-dibromosuccinic acid isomers.

Role in Biochemical Research
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2,3-Dibromosuccinic acid is utilized in biochemical studies to probe and understand
metabolic pathways and enzyme function.[7][8]

Application of 2,3-Dibromosuccinic Acid in Biochemical Studies
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Caption: Investigating metabolic processes with 2,3-dibromosuccinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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